Cas no 67731-91-3 (Heptanoic acid, 2-butyl-4,4-dimethyl-)

• Product Name: Heptanoic acid, 2-butyl-4,4-dimethyl-
• CAS No: 67731-91-3
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 4137147
• Update Time: 2025-03-30

Heptanoic acid, 2-butyl-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-butyl-4,4-dimethyl-

• Inchi： 1S/C13H26O2/c1-5-7-8-11(12(14)15)10-13(3,4)9-6-2/h11H,5-10H2,1-4H3,(H,14,15)
• InChI Key： VUERYCHROGCYFB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CCCC)CC(C)(C)CCC

Experimental Properties

• Density: 0.899±0.06 g/cm3(Predicted)
• Boiling Point: 315.1±10.0 °C(Predicted)
• pka: 4.83±0.23(Predicted)